Cas no 1251572-94-7 (N-(4-chloro-2-fluorophenyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide)

• Product Name: N-(4-chloro-2-fluorophenyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide
• CAS No: 1251572-94-7
• MF: C₁₆H₁₆ClFN₄OS
• MW: 366.840844154358
• CID: 5396105
• Update Time: 2025-08-02

N-(4-chloro-2-fluorophenyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-2-fluorophenyl)-2-(6-pyrrolidin-1-ylpyrimidin-4-yl)sulfanylacetamide
• N-(4-chloro-2-fluorophenyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C16H16ClFN4OS/c17-11-3-4-13(12(18)7-11)21-15(23)9-24-16-8-14(19-10-20-16)22-5-1-2-6-22/h3-4,7-8,10H,1-2,5-6,9H2,(H,21,23)
• InChI Key： JIMJHFAPSJCHCV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1F)(=O)CSC1=CC(N2CCCC2)=NC=N1

Additional information on N-(4-chloro-2-fluorophenyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide

Comprehensive Analysis of N-(4-chloro-2-fluorophenyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide (CAS No. 1251572-94-7)

The compound N-(4-chloro-2-fluorophenyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide, identified by its CAS No. 1251572-94-7, is a sophisticated chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a pyrimidine core, a pyrrolidine substituent, and a chloro-fluorophenyl moiety, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural resemblance to other bioactive compounds.

In recent years, the demand for heterocyclic compounds like N-(4-chloro-2-fluorophenyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide has surged due to their role in drug discovery. The pyrimidine scaffold, in particular, is a cornerstone in medicinal chemistry, often found in anticancer and antiviral agents. This compound’s sulfanyl acetamide linkage further enhances its binding affinity to biological targets, a feature that aligns with current trends in structure-activity relationship (SAR) studies. Users searching for "pyrimidine-based therapeutics" or "fluorophenyl derivatives in drug design" will find this molecule highly relevant.

The synthesis of CAS No. 1251572-94-7 involves multi-step organic reactions, including nucleophilic substitution and amide coupling. Its pyrrolidin-1-yl group contributes to improved solubility and bioavailability, addressing a common challenge in small-molecule drug development. Additionally, the presence of both chloro and fluoro substituents on the phenyl ring offers tunable electronic properties, which are critical for optimizing pharmacokinetic profiles. These attributes make it a subject of interest for queries like "how to modify pyrimidine for better drug delivery" or "impact of halogenation on bioactivity."

From an industrial perspective, N-(4-chloro-2-fluorophenyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide is also explored for its potential in crop protection. The pyrimidine and thioether functionalities are known to interact with pest enzymes, suggesting applications in sustainable agriculture. This aligns with growing searches for "eco-friendly agrochemicals" and "novel pesticide scaffolds." Its stability under environmental conditions further bolsters its appeal for such uses.

In conclusion, CAS No. 1251572-94-7 represents a compelling case study in the intersection of medicinal chemistry and agrochemical innovation. Its structural complexity and functional diversity cater to multiple research avenues, from targeted therapy to green chemistry. For scientists and industry professionals, this compound exemplifies how molecular design can address contemporary challenges in health and sustainability.